Cas no 1805500-24-6 (Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate
• CAS No: 1805500-24-6
• MF: C₁₂H₁₁F₃N₂O₃
• MW: 288.222553491592
• CID: 4989650
• Update Time: 2025-10-29

Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H11F3N2O3/c1-19-11(18)4-7-3-10(20-12(13,14)15)9(6-17)2-8(7)5-16/h2-3H,4-5,16H2,1H3
• InChI Key： NHGIPMBMIUEFLZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(CN)=C(C=1)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3

Additional information on Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate

Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805500-24-6): A Comprehensive Overview

Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate, identified by its CAS number 1805500-24-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for various biological and chemical applications. The presence of multiple functional groups, including an amino group, a cyano group, and a trifluoromethoxy group, contributes to its diverse reactivity and potential utility in drug discovery and synthesis.

The< strong>2-aminomethyl moiety in the molecular structure of Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate introduces a basic nitrogen atom, which can participate in hydrogen bonding and coordinate with metal ions. This feature makes the compound particularly valuable in the development of coordination complexes and metal-organic frameworks (MOFs). Additionally, the< strong>4-cyano group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

The< strong>5-(trifluoromethoxy) substituent is another critical feature that influences the electronic and steric properties of the molecule. The trifluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity in drug molecules. Its electron-withdrawing nature can also modulate the reactivity of adjacent functional groups, making it a strategic choice in medicinal chemistry.

In recent years, Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate has garnered attention due to its potential applications in the development of novel therapeutic agents. Researchers have been exploring its utility in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial therapies. The compound's ability to interact with biological targets through multiple binding sites makes it a versatile scaffold for drug design.

One of the most exciting areas of research involving Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate is its role as an intermediate in the synthesis of more complex molecules. For instance, it has been used to prepare derivatives that exhibit enhanced bioavailability and improved pharmacokinetic profiles. These derivatives are being evaluated for their efficacy in preclinical studies, with promising results suggesting their potential as lead compounds for further development.

The< strong>CAS number 1805500-24-6 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized nomenclature ensures that researchers around the world can accurately reference and utilize Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate in their work, promoting collaboration and innovation across different disciplines.

The structural complexity of Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate also makes it an attractive candidate for computational studies. Molecular modeling techniques have been employed to predict its interactions with biological targets and to optimize its structure for improved efficacy. These computational approaches have revealed insights into the compound's binding mechanism and have guided the design of more potent analogs.

In conclusion, Methyl 2-aminomethyl-4-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805500-24-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for drug discovery, synthesis, and computational studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and biotechnology.